Methyl 3-formyl-2-hydroxy-4-methylbenzoate (MFHMB) is a chemical compound with a molecular formula of C10H10O4. It is commonly used in scientific experiments and research for its biological and chemical properties, and its potential applications in various fields. This paper aims to provide an in-depth review of MFHMB, including its definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations and future directions.